2-(1-Naphthoyl)-3-(dimethylamino)acrylonitrile

• IUPAC Name: (E)-3-(dimethylamino)-2-(naphthalene-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C16H14N2O/c1-18(2)11-13(10-17)16(19)15-9-5-7-12-6-3-4-8-14(12)15/h3-9,11H,1-2H3/b13-11+
• InChI Key: KVFHVEAEKGPARU-ACCUITESSA-N
• Canonical SMILES: CN(C)C=C(C#N)C(=O)C1=CC=CC2=CC=CC=C21
• Isomeric SMILES: CN(C)/C=C(\C#N)/C(=O)C1=CC=CC2=CC=CC=C21
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

“2-(1-Naphthoyl)-3-(dimethylamino)acrylonitrile” is an organic compound primarily used in scientific experiments. It has the molecular formula C16H14N2O and a molecular weight of 250.30.

Scientific Research Applications

CNS tumors and exposure to acrylonitrile inconsistency between experimental and epidemiology studies.

Research has revealed a potent carcinogenic effect of acrylonitrile on the CNS in rats, raising concerns about its carcinogenic potential in humans. However, epidemiological studies involving over 37,000 workers exposed to acrylonitrile showed null findings for CNS cancer, contradicting the projected risk based on rat studies. This inconsistency highlights the need for further research to understand the relevance of animal findings to human health (Collins & Strother, 1999).

Acrylonitrile from Biomass

Acrylonitrile from Biomass Still Far from Being a Sustainable Process.

The production of acrylonitrile from biomass remains in its early stages. Glycerol, a food-biomass source, has been identified as a potential feed material but faces public and governmental opposition due to its food source origin. Non-food biomass sources like propionic or glutamic acid offer an alternative but yield minimal acrylonitrile. The development of novel catalysts and considerable scientific, engineering, and governmental support are essential for advancing non-food bio-based acrylonitrile processes (Grasselli & Trifiró, 2016).

Health Risks in the Acrylonitrile Industry

A review of health risks in acrylonitrile industry. A study by the Occupational Health Branch of the Ontario Ministry of Labour evaluated the health risks associated with acrylonitrile (AN) exposure in the acrylonitrile industry. The study included detailed hygiene and medical investigations in various industrial processes, focusing on potential synergistic carcinogenic effects due to exposure to AN and other chemicals like dimethyl formamide, styrene, and butadiene. The study found exposure levels to AN below 2 ppm (TWA) in most cases and no significant abnormalities in chest x-rays or liver function tests among currently exposed workers (Guirguis, Cohen, & Rajhans, 1984).

Safety and Hazards

This compound should be handled with care. Precautionary measures include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and using only outdoors or in a well-ventilated area. Protective equipment such as gloves, protective clothing, eye protection, and face protection should be worn.